Cas no 66307-59-3 (1-(3-methoxyphenyl)-4-(3-phenoxypropyl)piperazine)

1-(3-methoxyphenyl)-4-(3-phenoxypropyl)piperazine structure
66307-59-3 structure
Product Name:1-(3-methoxyphenyl)-4-(3-phenoxypropyl)piperazine
CAS No:66307-59-3
MF:C20H26N2O2
MW:326.432645320892
CID:1712418
PubChem ID:3050373
Update Time:2025-04-21

1-(3-methoxyphenyl)-4-(3-phenoxypropyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methoxyphenyl)-4-(3-phenoxypropyl)piperazine
    • 1-(m-Methoxyphenyl)-4-(3-phenoxypropyl)piperazine
    • 66307-59-3
    • AKOS034675590
    • DTXSID80216521
    • Z90212232
    • Piperazine, 1-(m-methoxyphenyl)-4-(3-phenoxypropyl)-
    • Inchi: 1S/C20H26N2O2/c1-23-20-10-5-7-18(17-20)22-14-12-21(13-15-22)11-6-16-24-19-8-3-2-4-9-19/h2-5,7-10,17H,6,11-16H2,1H3
    • InChI Key: MPSURKFQWWLYES-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CCCN1CCN(C2C=CC=C(C=2)OC)CC1

Computed Properties

  • Exact Mass: 326.19958
  • Monoisotopic Mass: 326.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.94
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